5-(2-Fluorophenyl)furan-2-carboxamide

Specification

• CAS No.: 915918-14-8
• Molecular Formula: C11H8FNO2
• Molecular Weight: 205.188
• IUPAC Name: 5-(2-fluorophenyl)furan-2-carboxamide
• Standard InChI: InChI=1S/C11H8FNO2/c12-8-4-2-1-3-7(8)9-5-6-10(15-9)11(13)14/h1-6H,(H2,13,14)
• Standard InChI Key: WPZOIVQLKVPVSQ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)C(=O)N)F

Introduction

5-(2-Fluorophenyl)furan-2-carboxamide is an organic compound characterized by a furan ring substituted with a 2-fluorophenyl group at the 5-position and a carboxamide group at the 2-position. This compound has garnered attention in various fields, including medicinal chemistry and synthetic organic chemistry, due to its unique structural features and potential biological activities.

Synthesis and Preparation

The synthesis of 5-(2-Fluorophenyl)furan-2-carboxamide involves several steps that are typical for compounds containing both furan and amide functionalities. While specific synthesis routes are not detailed in available literature, it generally involves reactions that form the carboxamide linkage on the furan ring after introducing the fluorinated phenyl group.

Safety Information

Handling 5-(2-fluorophenyl)furan-2-carboxamide requires caution due to its chemical properties:

Hazard Statements:

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Statements:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P264: Wash hands thoroughly after handling.

• P271: Use only outdoors or in well ventilated area.

For comprehensive safety data sheets (SDS), consulting specific product documentation from suppliers like Sigma-Aldrich is recommended.

Applications in Research

While direct applications of 5-(2-fluorophenyl)furan-2-carboxamide might not be extensively documented, related compounds have been explored for their roles in medicinal chemistry:

Compound Feature	Application Area
Fluoro Substitution	Enhanced lipophilicity; potential membrane permeability improvements
Amide Group	Possible enzyme inhibition or receptor binding

These features make such compounds valuable for further research into drug development processes.